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Compound of Interest

Compound Name: Decyl acrylate

Cat. No.: B1670160 Get Quote

Ensuring the safe and compliant disposal of decyl acrylate is paramount for laboratory safety

and environmental protection. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage decyl acrylate waste, from

handling and storage to final disposal. Adherence to these protocols will minimize risks and

ensure compliance with regulatory standards.

Decyl acrylate is a combustible liquid that can cause skin, eye, and respiratory irritation.[1][2]

It is also toxic to aquatic life with long-lasting effects.[1][3] Proper handling and disposal are

crucial to mitigate these hazards.

Key Safety and Hazard Information
A summary of the key quantitative safety data for decyl acrylate is provided in the table below

for easy reference.

Property Value Source

Flash Point 94.3°C (201.7°F) [1]

Density 0.878 g/cm³ [1]

Solubility in Water Very slightly soluble [1][4]

NFPA 704 Rating
Health: 2, Flammability: 1,

Instability: 0
[4]
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Hazard Statements:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3][5]

H411: Toxic to aquatic life with long lasting effects.[1][3]

Experimental Protocols for Safe Disposal
The following step-by-step procedures outline the correct methodology for the disposal of

decyl acrylate waste in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling decyl acrylate waste, ensure the

following PPE is worn:

Eye Protection: Safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Body Protection: Protective clothing, such as a lab coat.[1]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

respirator.[1][3][5]

2. Waste Collection and Storage:

Collect waste decyl acrylate in a designated, properly labeled, and sealed container.[1][2]

The container should be made of a material compatible with the chemical.

Store the waste container in a well-ventilated, cool, and dry area, away from sources of

ignition such as heat, sparks, and open flames.[1][5]

Store waste containers in a locked-up area.[1][3][5]

3. Spill Management: In the event of a spill, follow these procedures:
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Small Spills:

Eliminate all ignition sources.[1][2]

Ventilate the area.

Absorb the spill with an inert material such as sand, earth, or vermiculite.[3]

Collect the absorbed material into a labeled container for disposal.[3]

Clean the spill area with soap and water.[5]

Large Spills:

Evacuate the area and alert the appropriate emergency response team.

Contain the spill to prevent it from entering drains or waterways.[3]

Follow the cleanup procedures for small spills once the situation is deemed safe by

emergency personnel.

4. Final Disposal:

Dispose of decyl acrylate waste through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not discharge decyl acrylate waste into sewer systems or the environment.[1]

Contaminated packaging should be triple-rinsed and either recycled or disposed of as

hazardous waste.[1]

Decyl Acrylate Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of decyl acrylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://www.echemi.com/sds/decylacrylate-pid_Seven13851.html
https://store.apolloscientific.co.uk/storage/msds/OR22270_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR22270_msds.pdf
https://download.basf.com/p1/000000000030615274_SDS_GEN_00/en_UN/IDA_F_30615274_SDS_GEN_00_en_5-0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR22270_msds.pdf
https://www.benchchem.com/product/b1670160?utm_src=pdf-body
https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://www.benchchem.com/product/b1670160?utm_src=pdf-body
https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://www.benchchem.com/product/b1670160?utm_src=pdf-body
https://www.benchchem.com/product/b1670160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Waste Collection & Storage

Spill Management

Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Labeled, Sealed
Waste Container

Collect Waste
Decyl Acrylate

Store in Ventilated,
Cool, Secure Area

Spill Occurs

Dispose via Licensed
Chemical Destruction Plant
or Controlled Incineration

Small Spill:
Absorb with Inert Material

  Small

Large Spill:
Evacuate & Alert Emergency Response

  Large Collect Absorbed Material
for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of decyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670160#decyl-acrylate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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